Cas no 1427010-45-4 (1-(Cyclopropylsulfonyl)piperidine-3-carboxamide)

• Product Name: 1-(Cyclopropylsulfonyl)piperidine-3-carboxamide
• CAS No: 1427010-45-4
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 5694824
• PubChem ID: 102548015
• Update Time: 2023-10-14

1-(Cyclopropylsulfonyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1427010-45-4
• 1-Cyclopropanesulfonyl-piperidine-3-carboxylic acid amide
• 1-(Cyclopropylsulfonyl)piperidine-3-carboxamide
• 3-Piperidinecarboxamide, 1-(cyclopropylsulfonyl)-

• Inchi： 1S/C9H16N2O3S/c10-9(12)7-2-1-5-11(6-7)15(13,14)8-3-4-8/h7-8H,1-6H2,(H2,10,12)
• InChI Key： DYVAPVVVRIIWKU-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCCC(C(N)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 466.6±48.0 °C(Predicted)
• pka: 16.20±0.20(Predicted)